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Compound of Interest

Compound Name:
N-(3-Aminophenyl)-2-

ethoxyacetamide

Cat. No.: B1340483 Get Quote

Abstract: This technical guide provides a detailed overview of N-(3-Aminophenyl)-2-
ethoxyacetamide, a derivative of N-(3-aminophenyl)acetamide. Due to its limited commercial

availability and dedicated research, this document focuses on its nomenclature, predicted

properties, and a plausible synthetic pathway. This guide is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Introduction
N-(3-Aminophenyl)-2-ethoxyacetamide is a chemical compound that is structurally related to

the more common N-(3-aminophenyl)acetamide. The introduction of a 2-ethoxy group to the

acetamide moiety is expected to modify its physicochemical properties, such as solubility,

lipophilicity, and metabolic stability, which could be of interest in medicinal chemistry and

material science. This guide will clarify the distinction between these two compounds and

provide a theoretical and practical framework for the synthesis and characterization of N-(3-
Aminophenyl)-2-ethoxyacetamide.

Nomenclature and CAS Number
A definitive CAS number for N-(3-Aminophenyl)-2-ethoxyacetamide is not readily available in

major chemical databases, suggesting it is not a widely cataloged or commercially produced

compound.

For clarity, it is essential to distinguish it from the well-documented parent compound:
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N-(3-Aminophenyl)acetamide:

CAS Number: 102-28-3[1][2][3][4][5]

Synonyms: 3'-Aminoacetanilide, m-Aminoacetanilide, 3-Acetamidoaniline, N-Acetyl-m-

phenylenediamine[1][4][6]

A closely related compound that could serve as a potential precursor is:

N-(3-aminophenyl)-2-hydroxyacetamide:

CAS Number: 82099-55-6[7][8][9][10][11]

Physicochemical Properties
Due to the lack of experimental data for N-(3-Aminophenyl)-2-ethoxyacetamide, the following

table presents the known properties of the parent compound, N-(3-aminophenyl)acetamide, to

provide a comparative baseline.

Property
Value for N-(3-
aminophenyl)acetamide

Reference

Molecular Formula C₈H₁₀N₂O [1][2][3]

Molecular Weight 150.18 g/mol [1][2][3][6]

Appearance
Gray to light brown crystalline

solid
[1][2][6]

Melting Point 86-88 °C [1][6]

Boiling Point 388.9 °C at 760 mmHg [1]

Water Solubility 1-5 g/100 mL at 24 °C [1]

LogP 1.88 [1]

Proposed Synthetic Pathway
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A plausible and efficient method for the synthesis of N-(3-Aminophenyl)-2-ethoxyacetamide
involves a two-step process starting from 3-nitroaniline. This pathway is outlined below.

Proposed Synthesis of N-(3-Aminophenyl)-2-ethoxyacetamide

Step 1: Acylation of 3-Nitroaniline

Step 2: Reduction of the Nitro Group

3-Nitroaniline

2-Ethoxy-N-(3-nitrophenyl)acetamide
Acylation

Ethoxyacetyl chloride

2-Ethoxy-N-(3-nitrophenyl)acetamide N-(3-Aminophenyl)-2-ethoxyacetamide

Reduction
(e.g., H2/Pd-C or Sn/HCl)

Starting Materials
(3-Nitroaniline, Ethoxyacetyl chloride)

Intermediate Product
(2-Ethoxy-N-(3-nitrophenyl)acetamide)

Acylation Reaction

Final Product
(N-(3-Aminophenyl)-2-ethoxyacetamide)

Nitro Group Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-(3-Aminophenyl)-2-
ethoxyacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340483#n-3-aminophenyl-2-ethoxyacetamide-cas-
number-and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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